Cas no 30458-03-8 (4-Penten-1-ol, 2,3,3-trimethyl-)

• Product Name: 4-Penten-1-ol, 2,3,3-trimethyl-
• CAS No: 30458-03-8
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 1443187
• PubChem ID: 12375574
• Update Time: 2025-04-20

4-Penten-1-ol, 2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-ol, 2,3,3-trimethyl-
• 30458-03-8
• 2,3,3-Trimethylpent-4-en-1-ol

• Inchi： 1S/C8H16O/c1-5-8(3,4)7(2)6-9/h5,7,9H,1,6H2,2-4H3
• InChI Key： FWUSJFBNWDBSAG-UHFFFAOYSA-N
• SMILES： OCC(C)C(C=C)(C)C

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23